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Compound of Interest

Compound Name: 2,3-Dimethyl-4,6-dinitroaniline

Cat. No.: B3104365

A comprehensive overview of 2,3-Dimethyl-4,6-dinitroaniline, including its chemical
properties, synthesis, and biological significance, with a comparative analysis of its isomers.

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the specific isomer 2,3-Dimethyl-4,6-dinitroaniline is not
widely available in published literature and chemical databases. This guide provides the
theoretical molecular weight for the requested compound and detailed information on the
closely related and better-documented isomer, 3,4-Dimethyl-2,6-dinitroaniline, as a
representative example of a dimethyl-dinitroaniline compound.

Introduction

Dinitroanilines are a class of aromatic compounds derived from aniline containing two nitro
groups. These compounds and their derivatives are of significant interest due to their diverse
applications, ranging from herbicides and pesticides to intermediates in the synthesis of dyes
and pharmaceuticals.[1] The biological activity of dinitroanilines is often attributed to their ability
to disrupt microtubule formation.[1] The specific properties and activities of dinitroaniline
derivatives are highly dependent on the substitution pattern on the aniline ring. This guide
focuses on the chemical and physical properties of 2,3-Dimethyl-4,6-dinitroaniline and its
isomers.

Chemical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3104365?utm_src=pdf-interest
https://www.benchchem.com/product/b3104365?utm_src=pdf-body
https://www.benchchem.com/product/b3104365?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dinitroaniline
https://en.wikipedia.org/wiki/Dinitroaniline
https://www.benchchem.com/product/b3104365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3104365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While experimental data for 2,3-Dimethyl-4,6-dinitroaniline is scarce, its molecular formula is
C8HIN304. Based on this, the theoretical molecular weight can be calculated. For
comparative purposes, the experimentally determined properties of the isomer 3,4-Dimethyl-
2,6-dinitroaniline are presented below.

Property Value Source

Molecular Formula C8HIN304 PubChem
Molecular Weight 211.17 g/mol PubChem
IUPAC Name 3,4-dimethyl-2,6-dinitroaniline PubChem
CAS Number 40318-31-8 PubChem

CC1=CC(=C(C(=C1C)--
Canonical SMILES INVALID-LINK--[O-])N)-- PubChem
INVALID-LINK--[O-]

INChl=1S/C8HIN304/c1-4-3-
InChl 6(10(12)13)7(9)8(5(4)2)11(14)  PubChem
15/h3H,9H2,1-2H3

MHTNLJYRURGLAC-
InChlKey PubChem
UHFFFAOYSA-N

Synthesis and Experimental Protocols

A general method for the synthesis of dinitroanilines involves the nitration of an appropriate
aniline derivative. The specific starting materials and reaction conditions will determine the final
iIsomeric product.

General Experimental Protocol for the Synthesis of
Dinitroanilines:

A common route for the synthesis of dinitroanilines is the dinitration of a substituted
chlorobenzene, followed by amination. For instance, 2,6-dinitroaniline can be produced from
the dinitration of chlorobenzene-4-sulfonic acid, followed by desulfonation and subsequent
amination.[2]
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A logical workflow for a potential synthesis of a dimethyl-dinitroaniline is outlined in the diagram
below.

Synthesis Workflow
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A representative workflow for the synthesis of dimethyl-dinitroaniline.
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Biological Activity and Signaling Pathways

Dinitroaniline herbicides are known to exert their biological effects by inhibiting microtubule
formation in plant cells.[1] This disruption of microtubule dynamics interferes with cell division
and ultimately leads to cell death. The antimitotic activity of new dinitroaniline derivatives has
been a subject of research, with studies indicating that their effects are comparable to

established herbicides like trifluralin.

While no specific signaling pathways involving 2,3-Dimethyl-4,6-dinitroaniline have been
documented, the general mechanism of action for dinitroaniline compounds involves the
binding to tubulin, the protein subunit of microtubules. This prevents the polymerization of
tubulin into functional microtubules, thereby arresting cell cycle progression at mitosis.

Isomeric Landscape of Dimethyl-dinitroaniline

The precise positioning of the methyl and nitro groups on the aniline ring is critical in
determining the chemical and biological properties of dimethyl-dinitroaniline isomers. The
diagram below illustrates the structural relationship between the requested compound and
some of its isomers.

Dimethyl-dinitroaniline

(C8HIN304)
(2,3-Dimethyl-4,6-dinitroani|in9 [ ) (2,4-Dimethyl-3,6-dinitroaniline) (2,5-Dimethyl-3,4-dinitroani|inc—.)

Isomer of

Click to download full resolution via product page
Structural isomers of dimethyl-dinitroaniline.

Conclusion

While 2,3-Dimethyl-4,6-dinitroaniline itself is not a well-characterized compound, the broader
class of dinitroanilines presents a rich area for research and development, particularly in the
fields of agriculture and medicinal chemistry. The provided data on the isomer 3,4-Dimethyl-
2,6-dinitroaniline serves as a valuable reference for understanding the general characteristics
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of this compound class. Further research into the synthesis and biological evaluation of specific
isomers like 2,3-Dimethyl-4,6-dinitroaniline could unveil novel properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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